Cas no 849925-07-1 ([1,4'-Bipiperidine]-4-carboxylicacid, 1'-methyl-, hydrate (2:3))
[1,4'-Bipiperidine]-4-carboxylicacid, 1'-methyl-, hydrate (2:3) Chemical and Physical Properties
Names and Identifiers
-
- [1,4'-Bipiperidine]-4-carboxylicacid, 1'-methyl-, hydrate (2:3)
- 1-(1-Methylpiperidin-4-yl)piperidine-4-carboxylic acid sesquihydrate
- 1-(1-Methylpiperidin-4-yl)piperidine-4-carboxylic acid sesquihydrate 95+%
- 1'-Methyl-[1,4'-bipiperidine]-4-carboxylic acid sesquihydrate
- bis(1'-methyl-[1,4'-bipiperidine]-4-carboxylic acid) trihydrate
- 849925-07-1
- 1-(1-Methylpiperidin-4-yl)piperidine-4-carboxylic acid;trihydrate
- 1'-Methyl-[1,4'-bipiperidine]-4-carboxylicacidhydrate(2:3)
- 1'-Methyl-[1,4'-bipiperidine]-4-carboxylic acid hydrate(2:3)
-
- Inchi: 1S/C12H22N2O2.H2O/c1-13-6-4-11(5-7-13)14-8-2-10(3-9-14)12(15)16;/h10-11H,2-9H2,1H3,(H,15,16);1H2
- InChI Key: PWSJDKALORYYAR-UHFFFAOYSA-N
- SMILES: N1(CCC(C(=O)O)CC1)C1CCN(C)CC1.O
Computed Properties
- Exact Mass: 506.36794995g/mol
- Monoisotopic Mass: 506.36794995g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 35
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.6Ų
Experimental Properties
- Melting Point: >130
- Boiling Point: 351.2°C at 760 mmHg
- Flash Point: 166.2°C
[1,4'-Bipiperidine]-4-carboxylicacid, 1'-methyl-, hydrate (2:3) Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
[1,4'-Bipiperidine]-4-carboxylicacid, 1'-methyl-, hydrate (2:3) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012605-500mg |
1-(1-Methylpiperidin-4-yl)piperidine-4-carboxylicacid sesquihydrate |
849925-07-1 | 98% | 500mg |
2437CNY | 2021-05-07 | |
| Fluorochem | 023796-1g |
1-(1-Methylpiperidin-4-yl)piperidine-4-carboxylic acid sesquihydrate |
849925-07-1 | 95%+ | 1g |
£150.00 | 2022-02-28 | |
| Fluorochem | 023796-10g |
1-(1-Methylpiperidin-4-yl)piperidine-4-carboxylic acid sesquihydrate |
849925-07-1 | 95%+ | 10g |
£961.00 | 2022-02-28 | |
| Fluorochem | 023796-5g |
1-(1-Methylpiperidin-4-yl)piperidine-4-carboxylic acid sesquihydrate |
849925-07-1 | 95%+ | 5g |
£575.00 | 2022-02-28 | |
| Fluorochem | 023796-25g |
1-(1-Methylpiperidin-4-yl)piperidine-4-carboxylic acid sesquihydrate |
849925-07-1 | 95%+ | 25g |
£2245.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012605-500mg |
1-(1-Methylpiperidin-4-yl)piperidine-4-carboxylicacid sesquihydrate |
849925-07-1 | 98% | 500mg |
2437.0CNY | 2021-07-13 | |
| Chemenu | CM526271-1g |
1'-Methyl-[1,4'-bipiperidine]-4-carboxylic acid hydrate(23) |
849925-07-1 | 95% | 1g |
$175 | 2022-08-31 | |
| Chemenu | CM526271-5g |
1'-Methyl-[1,4'-bipiperidine]-4-carboxylic acid hydrate(23) |
849925-07-1 | 95% | 5g |
$604 | 2022-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659991-5g |
1'-Methyl-[1,4'-bipiperidine]-4-carboxylic acid sesquihydrate |
849925-07-1 | 98% | 5g |
¥8827.00 | 2024-07-28 | |
| Crysdot LLC | CD11046557-5g |
1'-Methyl-[1,4'-bipiperidine]-4-carboxylic acid hydrate(2:3) |
849925-07-1 | 95+% | 5g |
$648 | 2024-07-18 |
[1,4'-Bipiperidine]-4-carboxylicacid, 1'-methyl-, hydrate (2:3) Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on [1,4'-Bipiperidine]-4-carboxylicacid, 1'-methyl-, hydrate (2:3)
Comprehensive Overview of [1,4'-Bipiperidine]-4-carboxylic acid, 1'-methyl-, hydrate (2:3) (CAS No. 849925-07-1)
[1,4'-Bipiperidine]-4-carboxylic acid, 1'-methyl-, hydrate (2:3) (CAS No. 849925-07-1) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique bipiperidine backbone and carboxylic acid functional group, has garnered attention for its structural versatility and potential applications in drug discovery. Its molecular formula and hydrate form (2:3) make it particularly interesting for researchers exploring solubility and stability in various formulations.
The compound's 1,4'-bipiperidine structure is a key feature, as bipiperidine derivatives are increasingly studied for their role in modulating biological targets. The presence of a methyl group at the 1'-position and a carboxylic acid at the 4-position adds to its chemical diversity, enabling interactions with enzymes and receptors. Researchers are particularly interested in how the hydrate (2:3) form affects its physicochemical properties, such as melting point, solubility, and crystalline structure, which are critical for formulation development.
In recent years, the demand for [1,4'-Bipiperidine]-4-carboxylic acid, 1'-methyl-, hydrate (2:3) has grown due to its potential applications in medicinal chemistry. For instance, bipiperidine derivatives are being investigated for their role in central nervous system (CNS) drug development, where they may act as modulators of neurotransmitter systems. The carboxylic acid moiety also opens doors for further derivatization, making it a valuable intermediate in synthetic chemistry.
From an industrial perspective, the synthesis and scalability of CAS No. 849925-07-1 are topics of interest. Efficient production methods, including catalytic processes and green chemistry approaches, are being explored to meet the growing demand. The compound's stability under various storage conditions, including temperature and humidity, is another area of focus, particularly for pharmaceutical manufacturers.
The global market for [1,4'-Bipiperidine]-4-carboxylic acid derivatives is expanding, driven by advancements in drug discovery and the need for novel bioactive molecules. Researchers are also investigating its potential in agrochemicals and materials science, where its unique structure could contribute to the development of new functional materials. As the scientific community continues to explore its properties, CAS No. 849925-07-1 remains a compound of significant interest across multiple disciplines.
849925-07-1 ([1,4'-Bipiperidine]-4-carboxylicacid, 1'-methyl-, hydrate (2:3)) Related Products
- 349534-98-1(1'-Methyl-1,4'-bipiperidine-4-carboxylic Acid Dihydrochloride)
- 1185298-80-9(1,4'-Bipiperidine-4-carboxylic acid dihydrochloride)
- 1185304-73-7(1'-Methyl-[1,4']bipiperidinyl-4-carboxylic acid hydrochloride)
- 887442-43-5(1'-propyl-1,4'-bipiperidine-4-carboxylic Acid)
- 201810-57-3(1-(Piperidin-4-yl)piperidine-4-carboxylic acid)
- 1803587-26-9(1-(1-ethylpiperidin-4-yl)piperidine-4-carboxylic acid dihydrochloride)
- 1185301-32-9(1'-Propyl-1,4'-bipiperidine-4-carboxylic Acid Dihydrochloride)
- 201810-56-2(1-(piperidin-4-yl)piperidine-4-carboxylic acid)
- 84484-26-4(Cyclohexanecarboxylic acid, 4-(4-pentyl-1-piperidinyl)-, trans-)
- 1185304-52-2(1'-Methyl-1,4'-bipiperidine-4-carboxylic aciddihydrochloride)